Cas no 5496-39-9 (2-(4-nitrophenyl)-4,5-diphenyl-1H-imidazole)

2-(4-nitrophenyl)-4,5-diphenyl-1H-imidazole structure
5496-39-9 structure
Product Name:2-(4-nitrophenyl)-4,5-diphenyl-1H-imidazole
CAS No:5496-39-9
MF:C21H15N3O2
MW:341.362704515457
MDL:MFCD00364139
CID:353193
PubChem ID:1205608
Update Time:2025-04-19

2-(4-nitrophenyl)-4,5-diphenyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 2-(4-nitrophenyl)-4,5-diphenyl-
    • 2-(4-nitrophenyl)-4,5-diphenyl-1H-imidazole
    • DTXSID50360964
    • EN300-25293623
    • Oprea1_115246
    • SR-01000508417
    • SR-01000508417-1
    • cid_1205608
    • SCHEMBL2127659
    • Z56758373
    • 5496-39-9
    • CHEMBL278262
    • AKOS001093414
    • BDBM67465
    • SR-01000508417-2
    • MDL: MFCD00364139
    • Inchi: 1S/C21H15N3O2/c25-24(26)18-13-11-17(12-14-18)21-22-19(15-7-3-1-4-8-15)20(23-21)16-9-5-2-6-10-16/h1-14H,(H,22,23)
    • InChI Key: NQMNVUPMXVNJJJ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)C1=NC(C2C=CC=CC=2)=C(C2C=CC=CC=2)N1)=O

Computed Properties

  • Exact Mass: 341.11655
  • Monoisotopic Mass: 341.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 460
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 74.5Ų

Experimental Properties

  • PSA: 71.82

2-(4-nitrophenyl)-4,5-diphenyl-1H-imidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-25293623-0.05g
2-(4-nitrophenyl)-4,5-diphenyl-1H-imidazole
5496-39-9 95%
0.05g
$2755.0 2024-06-19
1PlusChem
1P01GI0D-50mg
1H-Imidazole, 2-(4-nitrophenyl)-4,5-diphenyl-
5496-39-9 90%
50mg
$3467.00 2024-04-29
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